Reactive orange
Reactive orange
Brand Name:
Vulcanchem
CAS No.:
109603-48-7
VCID:
VC20781856
InChI:
InChI=1S/C20H19N3O11S3/c1-12(24)21-15-3-2-13-10-18(36(28,29)30)19(20(25)17(13)11-15)23-22-14-4-6-16(7-5-14)35(26,27)9-8-34-37(31,32)33/h2-7,10-11,25H,8-9H2,1H3,(H,21,24)(H,28,29,30)(H,31,32,33)
SMILES:
CC(=O)NC1=CC2=C(C(=C(C=C2C=C1)S(=O)(=O)O)N=NC3=CC=C(C=C3)S(=O)(=O)CCOS(=O)(=O)O)O
Molecular Formula:
C20H19N3O11S3
Molecular Weight:
573.6 g/mol
Reactive orange
CAS No.: 109603-48-7
Cat. No.: VC20781856
Molecular Formula: C20H19N3O11S3
Molecular Weight: 573.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 109603-48-7 |
|---|---|
| Molecular Formula | C20H19N3O11S3 |
| Molecular Weight | 573.6 g/mol |
| IUPAC Name | 6-acetamido-4-hydroxy-3-[[4-(2-sulfooxyethylsulfonyl)phenyl]diazenyl]naphthalene-2-sulfonic acid |
| Standard InChI | InChI=1S/C20H19N3O11S3/c1-12(24)21-15-3-2-13-10-18(36(28,29)30)19(20(25)17(13)11-15)23-22-14-4-6-16(7-5-14)35(26,27)9-8-34-37(31,32)33/h2-7,10-11,25H,8-9H2,1H3,(H,21,24)(H,28,29,30)(H,31,32,33) |
| Standard InChI Key | NZIUUYVTBDHFPN-FCDQGJHFSA-N |
| Isomeric SMILES | CC(=O)NC1=CC2=C(C=C1)C=C(/C(=N\NC3=CC=C(C=C3)S(=O)(=O)CCOS(=O)(=O)O)/C2=O)S(=O)(=O)O |
| SMILES | CC(=O)NC1=CC2=C(C(=C(C=C2C=C1)S(=O)(=O)O)N=NC3=CC=C(C=C3)S(=O)(=O)CCOS(=O)(=O)O)O |
| Canonical SMILES | CC(=O)NC1=CC2=C(C(=C(C=C2C=C1)S(=O)(=O)O)N=NC3=CC=C(C=C3)S(=O)(=O)CCOS(=O)(=O)O)O |
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